Cas no 95751-30-7 (Charybdotoxin)

Charybdotoxin structure

Product Name:Charybdotoxin

CAS No:95751-30-7

MF:C₁₇₆H₂₇₇N₅₇O₅₅S₇

MW:4295.88650774956

CID:809739

PubChem ID:56842037

Update Time:2025-09-27

Charybdotoxin Chemical and Physical Properties

Names and Identifiers

- Charybdotoxin
- Charybdotoxin, ChTX
- Charybdotoxin (Leiurus quinquestriatus hebraeus)
- DTXSID30897182
- CTX Toxin
- Charybdotoxin (reduced)
- 95751-30-7
- 115422-61-2
- Quinquestriatus Toxin
- CHARYBDOTOXIN (Native)
- Lqh alpha IT Recombinant
- Potassium channel toxin alpha-KTx 1.1
- ChTX-Lq1
- ChTX
- ChTx-a
- DA-51822
- Toxin, Quinquestriatus
- Toxin, CTX
- DTXCID701326593
- MDL： MFCD00146378
- Inchi： 1S/C176H277N57O55S7/c1-81(2)58-106-149(263)213-110(62-91-67-191-80-197-91)152(266)215-112(64-127(183)246)156(270)231-135(85(8)240)170(284)219-114(69-234)157(271)200-95(36-25-54-192-174(185)186)138(252)196-68-130(249)199-96(32-17-21-50-177)139(253)222-120-75-291-295-79-124(226-159(273)116(71-236)218-167(281)132(82(3)4)228-155(269)113(65-128(184)247)216-169(283)134(84(7)239)230-154(268)108(59-88-28-13-12-14-29-88)210-145(259)102-44-47-129(248)198-102)166(280)232-137(87(10)242)172(286)233-136(86(9)241)171(285)220-115(70-235)158(272)204-98(34-19-23-52-179)141(255)206-104(45-48-131(250)251)147(261)225-122-77-292-290-74-119(223-143(257)99(35-20-24-53-180)201-140(254)97(33-18-22-51-178)203-153(267)111(63-126(182)245)214-148(262)105(49-57-289-11)208-162(120)276)161(275)205-101(38-27-56-194-176(189)190)144(258)224-121(164(278)211-107(60-89-39-41-92(243)42-40-89)150(264)221-118(73-238)173(287)288)76-293-294-78-123(163(277)207-103(43-46-125(181)244)146(260)202-100(142(256)209-106)37-26-55-193-175(187)188)227-168(282)133(83(5)6)229-160(274)117(72-237)217-151(265)109(212-165(122)279)61-90-66-195-94-31-16-15-30-93(90)94/h12-16,28-31,39-42,66-67,80-87,95-124,132-137,195,234-243H,17-27,32-38,43-65,68-79,177-180H2,1-11H3,(H2,181,244)(H2,182,245)(H2,183,246)(H2,184,247)(H,191,197)(H,196,252)(H,198,248)(H,199,249)(H,200,271)(H,201,254)(H,202,260)(H,203,267)(H,204,272)(H,205,275)(H,206,255)(H,207,277)(H,208,276)(H,209,256)(H,210,259)(H,211,278)(H,212,279)(H,213,263)(H,214,262)(H,215,266)(H,216,283)(H,217,265)(H,218,281)(H,219,284)(H,220,285)(H,221,264)(H,222,253)(H,223,257)(H,224,258)(H,225,261)(H,226,273)(H,227,282)(H,228,269)(H,229,274)(H,230,268)(H,231,270)(H,232,280)(H,233,286)(H,250,251)(H,287,288)(H4,185,186,192)(H4,187,188,193)(H4,189,190,194)/t84-,85-,86-,87-,95+,96+,97+,98+,99+,100+,101+,102+,103+,104+,105+,106+,107+,108+,109+,110+,111+,112+,113+,114+,115+,116+,117+,118+,119+,120+,121+,122+,123+,124+,132+,133+,134+,135+,136+,137+/m1/s1
- InChI Key： CNVQLPPZGABUCM-LIGYZCPXSA-N
- SMILES： S1C[C@H]2C(N[C@@H](CCC(N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(NCC(N[C@H](C(N[C@H]3CSSC[C@@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CSSC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CC4C=CC(=CC=4)O)=O)CS1)=O)CCCNC(=N)N)=O)NC([C@H](CCCCN)NC([C@H](CCCCN)NC([C@H](CC(N)=O)NC([C@H](CCSC)NC3=O)=O)=O)=O)=O)C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N2)=O)C(C)C)=O)=O)CC1=CNC2C=CC=CC1=2)=O)=O)CCC(=O)O)=O)CCCCN)=O)=O)[C@@H](C)O)=O)[C@@H](C)O)=O)NC([C@H](CO)NC([C@H](C(C)C)NC([C@H](CC(N)=O)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)CCCCN)=O)=O)CCCNC(=N)N)=O)=O)[C@@H](C)O)=O)CC(N)=O)=O)CC1=CN=CN1)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O

Computed Properties

Exact Mass: 4293.871
Monoisotopic Mass: 4292.868
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 68
Hydrogen Bond Acceptor Count: 70
Heavy Atom Count: 295
Rotatable Bond Count: 84
Complexity: 10100
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 40
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1000
XLogP3: -21
Topological Polar Surface Area: 2040A^2

Experimental Properties

Color/Form: White powder
Solubility: Not determined

Charybdotoxin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
RTECS：FL7535000
Storage Condition：−20°C

Charybdotoxin Pricemore >>

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